N-(4-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenyl)acetamide

• IUPAC Name: N-[4-[[4-benzyl-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenyl]acetamide
• InChI: InChI=1S/C22H29N3O2/c1-18(27)23-21-9-7-20(8-10-21)15-24-12-13-25(22(17-24)11-14-26)16-19-5-3-2-4-6-19/h2-10,22,26H,11-17H2,1H3,(H,23,27)
• InChI Key: ZJVMXBFYBBMUGS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=CC=C3
• Molecular Formula: C22H29N3O2
• Molecular Weight: 367.5 g/mol

Description

N-(4-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. This compound is commonly referred to as BZP and is known to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

BZP acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine reuptake inhibitor (DRI). It inhibits the reuptake of these neurotransmitters, leading to increased levels of serotonin and dopamine in the synaptic cleft. This leads to a range of biochemical and physiological effects such as increased mood, decreased anxiety, and increased cognitive function.
Biochemical and Physiological Effects:
BZP has been shown to exhibit a range of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, leading to increased mood and decreased anxiety. BZP has also been shown to increase cognitive function and improve memory in animal models.

Advantages and Limitations for Lab Experiments

BZP has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one limitation is that it has not been extensively studied in human clinical trials, making it difficult to determine its safety and efficacy in humans.

Future Directions

There are several future directions for the study of BZP. One direction is to further investigate its potential therapeutic applications in the treatment of anxiety, depression, and neurodegenerative diseases. Another direction is to study its potential as a cognitive enhancer in healthy individuals. Additionally, further research is needed to determine the safety and efficacy of BZP in human clinical trials.
In conclusion, N-(4-{[4-benzyl-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. It exhibits a range of biochemical and physiological effects and has several potential applications in scientific research. Further research is needed to determine its safety and efficacy in humans and to explore its potential therapeutic applications.

Synthesis Methods

BZP can be synthesized by reacting N-benzylpiperazine with 3-(2-hydroxyethyl)-1-piperazine and 4-bromomethylbenzoic acid. The reaction takes place in the presence of a base such as potassium carbonate and is carried out in a solvent such as dimethylformamide. The resulting product is then purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

BZP has been studied extensively for its potential therapeutic applications in various fields of scientific research. It has been shown to exhibit anxiolytic and antidepressant properties in animal models, making it a potential candidate for the treatment of anxiety and depression. BZP has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.